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Compound of Interest

Compound Name: 6-Methyl-3-heptyne

Cat. No.: B1616511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 6-Methyl-3-heptyne, with a specific focus on its density. While an experimentally
determined value for the density of 6-Methyl-3-heptyne is not readily available in public
databases, this document outlines the expected properties based on the general
characteristics of alkynes and details the standard experimental protocol for its determination.
This information is crucial for researchers and professionals in drug development and chemical
synthesis who require accurate physical data for modeling, formulation, and process design.

Physicochemical Properties

6-Methyl-3-heptyne is an unsaturated hydrocarbon with the molecular formula CsHi4 and a
molecular weight of 110.20 g/mol .[1][2] It belongs to the alkyne family, characterized by a
carbon-carbon triple bond. The physical properties of alkynes, such as density and boiling
point, generally increase with molecular mass.[3][4] Alkynes are typically non-polar compounds
and are therefore immiscible with water but soluble in organic solvents.[4]

While a specific, experimentally verified density for 6-Methyl-3-heptyne is not present in the
cited literature, it is expected to be less than that of water, a common characteristic for many
liquid alkynes.[4] For context, the related compound 6-Methyl-3-heptene has a listed density
property in the SpringerMaterials database, though the specific value is not detailed in the
provided search results.[5] The known properties of 6-Methyl-3-heptyne are summarized in
the table below.
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Property Value Source

Molecular Formula CsHaa PubCheml[6], NIST[2]
Molecular Weight 110.20 g/mol Stenutz[1]

CAS Number 54050-92-9 PubCheml[6], NIST[2]
Boiling Point 122 °C Stenutz[1]
Appearance Clear, colorless liquid Lab Pro Inc.[7]

Experimental Protocol for Density Determination

The density of a liquid organic compound such as 6-Methyl-3-heptyne can be accurately
determined using a pycnometer. This method is a standard procedure in physical chemistry for
obtaining precise density measurements.

Objective: To determine the density of 6-Methyl-3-heptyne at a specified temperature.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

o 6-Methyl-3-heptyne (high purity)

 Distilled water (for calibration)

¢ Analytical balance (accurate to £0.0001 g)

o Thermostatic water bath

o Acetone (for cleaning and drying)

e Lint-free tissue

Procedure:
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e Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent like acetone
and then dry it completely.

e Mass of the Empty Pycnometer: Weigh the empty, dry pycnometer on the analytical balance
and record the mass (ma).

e Calibration with Distilled Water:

o

Fill the pycnometer with distilled water.

[¢]

Insert the stopper carefully to ensure the capillary is filled and there are no air bubbles.

[e]

Place the filled pycnometer in the thermostatic water bath set to a constant temperature
(e.g., 20°C or 25°C) and allow it to equilibrate.

[¢]

Once equilibrated, wipe any excess water from the outside of the pycnometer with a lint-
free tissue.

[¢]

Weigh the pycnometer filled with water and record the mass (mz).

o Density of Water: Look up the density of water (p_water) at the experimental temperature
from a reliable reference table.

» Volume of the Pycnometer: Calculate the volume of the pycnometer (V) using the formula: V
= (mz - m1) / p_water

» Measurement with 6-Methyl-3-heptyne:
o Empty and dry the pycnometer.
o Fill the pycnometer with 6-Methyl-3-heptyne.

o Repeat the process of inserting the stopper, equilibrating in the water bath at the same
temperature, and drying the exterior.

o Weigh the pycnometer filled with 6-Methyl-3-heptyne and record the mass (ms).
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o Density Calculation: Calculate the density of 6-Methyl-3-heptyne (p_sample) using the
formula: p_sample = (ms-mi) /V

Safety Precautions:

¢ 6-Methyl-3-heptyne is a flammable liquid and should be handled in a well-ventilated fume
hood.[7]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Logical Workflow for Compound Characterization

The determination of physical properties like density is a fundamental step in the overall
characterization of a chemical compound. The following diagram illustrates a logical workflow
for this process.
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Caption: Logical workflow for the synthesis, characterization, and application of a chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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